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Compound of Interest

Compound Name: Alachlor-d13

Cat. No.: B020859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Alachlor-d13, a deuterated analog of the herbicide Alachlor. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals in drug
development who utilize Alachlor-d13 as an internal standard or in other analytical

applications.

Core Physical and Chemical Properties

Alachlor-d13, with the CAS number 1015856-63-9, is a colorless solid.[1] It is a deuterated
form of Alachlor, a widely used herbicide.[1][2] The following tables summarize the key physical
and chemical properties of Alachlor-d13.

Table 1: General and Physical Properties of Alachlor-d13
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Property Value Source

Appearance Colorless Solid [1]

Melting Point 40-41 °C [1][3]

N ) 404.0 £ 45.0 °C at 760 mmHg

Boiling Point ) [11[3]
(Predicted)

Density 1.1 + 0.1 g/cm3 (Predicted) [1]

Flash Point 198.1 + 28.7 °C (Predicted) [1][3]
0.0 £ 0.9 mmHg at 25°C

Vapor Pressure _ [1]
(Predicted)

Refractive Index 1.540 (Predicted) [1]

Table 2: Chemical Identifiers and Molecular Properties of
Alachlor-d13
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Property Value Source
Molecular Formula C14H7D13CINO:2 [1][2]14]
Molecular Weight 282.85 g/mol [1][2][4]
Exact Mass 282.1998543 Da [5]

CAS Number 1015856-63-9 [1][21[4]

2-chloro-N-(methoxymethyl)-N-
[3,4,5-trideuterio-2,6-

IUPAC Name bis(1,1,2,2,2- [5]
pentadeuterioethyl)phenyl]acet

amide

2-Chloro-2',6'-diethyl-N-

Synonyms (methoxymethyl)acetanilide- [2]
di3

Polar Surface Area 29.54 Az [1]

LogP (Predicted) 2.92 [1]

Experimental Protocols

Alachlor-d13 is frequently used as an internal standard for the quantitative analysis of Alachlor
in various environmental matrices.[2] The analytical methods for Alachlor are directly applicable
for the use of its deuterated analog. Detailed below are representative experimental protocols
for the analysis of Alachlor, and by extension Alachlor-d13, using Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: Accelerated Solvent Extraction
(ASE) of Water Samples

Accelerated Solvent Extraction (ASE) is a technique used for the extraction of solid and semi-
solid samples with liquid solvents. It uses elevated temperatures and pressures to increase the
efficiency of the extraction process.

Methodology:
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o Sample Preparation: A water sample is passed through a solid-phase extraction (SPE)
cartridge to adsorb the analyte. The cartridge is then dried.

o Extraction Cell: The dried SPE cartridge is placed in an ASE extraction cell.

e Extraction Conditions:

[¢]

Solvent: Dichloromethane-acetone (1:1, v/v) or methanol.[6]

o

Temperature: 100-130 °C.[6]

[e]

Pressure: >1500 psi.[6]

o

Static Time: =5 min.[6]
o Collection: The extract is collected in a vial.

o Concentration: The solvent is evaporated under a gentle stream of nitrogen, and the residue
is reconstituted in a suitable solvent for chromatographic analysis.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile
compounds.

Methodology:

Chromatographic System: A gas chromatograph coupled to a mass spectrometer.

Column: A 10% SP-2250 on 100-120 mesh Supelcoport capillary column is suitable.[7]

Internal Standard: Alachlor-d13 is added to the sample extract prior to injection.

Injection: 1-2 pL of the sample is injected into the GC.

GC Conditions:
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o Injector Temperature: 250 °C.

o Oven Program: Start at 60 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and
hold for 5 minutes.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

e MS Conditions:
o lonization Mode: Electron Impact (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) for enhanced sensitivity and specificity.
Key ions for Alachlor and Alachlor-d13 are monitored.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the analysis of a wide range of
compounds, including those that are not amenable to GC.

Methodology:

» Chromatographic System: A high-performance liquid chromatograph coupled to a tandem
mass spectrometer.

e Column: A Waters AcQuity UPLC BEH C18 column (2.1 x 50 mm, 1.7 um) or similar
reversed-phase column is effective.[3]

» Mobile Phase: A gradient elution with 0.1% formic acid in water (Solvent A) and acetonitrile
(Solvent B).[3]

e Flow Rate: 0.5 mL/min.[3]
¢ Internal Standard: Alachlor-d13 is added to the sample prior to analysis.
e« MS/MS Conditions:

o lonization Mode: Positive Electrospray lonization (ESI+).[3]
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o Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification.[2][3] The
transitions of m/z 270.1 —» 238.0 — 162.1 can be used for Alachlor.[3]

Visualizations

The following diagram illustrates a typical analytical workflow for the determination of Alachlor
in an environmental sample using Alachlor-d13 as an internal standard.

Click to download full resolution via product page

Caption: Analytical workflow for Alachlor quantification using an internal standard.

Safety and Handling

Alachlor-d13 should be handled with care, following standard laboratory safety procedures. It
is harmful if swallowed, may cause an allergic skin reaction, and is suspected of causing
cancer.[5] It is also very toxic to aquatic life with long-lasting effects.[5] Appropriate personal
protective equipment (PPE), including gloves, eye protection, and a dust mask, should be worn
when handling this compound.[2] Store in a well-ventilated place, away from open flames and
flammable materials.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.epa.gov/sites/default/files/2014-12/documents/45297801-alachlor-deg-ecm-water.pdf
https://sciex.com/content/dam/SCIEX/pdf/brochures/ms-cms_048257.pdf
https://pubmed.ncbi.nlm.nih.gov/36459856/
https://pubmed.ncbi.nlm.nih.gov/36459856/
https://pubmed.ncbi.nlm.nih.gov/16302779/
https://pubmed.ncbi.nlm.nih.gov/16302779/
https://pubmed.ncbi.nlm.nih.gov/16302779/
https://pubmed.ncbi.nlm.nih.gov/10075819/
https://pubmed.ncbi.nlm.nih.gov/10075819/
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P1640.pdf
https://academic.oup.com/jaoac/article-abstract/68/3/573/5704657
https://m.chemicalbook.com/SpectrumEN_15972-60-8_1HNMR.htm
https://www.benchchem.com/product/b020859#physical-and-chemical-properties-of-alachlor-d13
https://www.benchchem.com/product/b020859#physical-and-chemical-properties-of-alachlor-d13
https://www.benchchem.com/product/b020859#physical-and-chemical-properties-of-alachlor-d13
https://www.benchchem.com/product/b020859#physical-and-chemical-properties-of-alachlor-d13
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b020859?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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